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For Researchers, Scientists, and Drug Development Professionals

Abstract
Oxyphenisatin is a diphenolic compound historically used as a laxative. Its use was largely

discontinued due to concerns of hepatotoxicity. However, recent research has unveiled a novel

anticancer activity of its pro-drug, oxyphenisatin acetate, sparking renewed interest in this

chemical scaffold. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis, analytical methods, and the dual mechanisms

of action of oxyphenisatin as both a laxative and, through its acetate derivative, a potential

anticancer agent. Detailed experimental protocols and signaling pathway diagrams are

provided to support further research and development.

Chemical Identity and Physicochemical Properties
Oxyphenisatin, with the IUPAC name 3,3-Bis(4-hydroxyphenyl)-1,3-dihydro-2H-indol-2-one, is

a crystalline solid.[1][2] Its core structure consists of an oxindole moiety substituted with two

hydroxyphenyl groups at the 3-position. This structure is closely related to other stimulant

laxatives like bisacodyl and sodium picosulfate.[1][2]
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Identifier Value

IUPAC Name
3,3-Bis(4-hydroxyphenyl)-1,3-dihydro-2H-indol-

2-one[1]

CAS Number 125-13-3[1]

Molecular Formula C₂₀H₁₅NO₃[3]

SMILES
Oc1ccc(cc1)C1(C(=O)Nc2ccccc12)c1ccc(O)cc1

[1]

InChI Key SJDACOMXKWHBOW-UHFFFAOYSA-N[1]

Physicochemical Data
Property Value Source

Molar Mass 317.34 g/mol [3]

Melting Point 262-263 °C [4]

logP 1.398 - 3.78 [1][5]

pKa (Strongest Acidic) 9.18 [5]

Water Solubility 0.012 g/L (Predicted) [5]

Appearance White to off-white solid [2]

Synthesis and Purification
Synthesis Protocol: Condensation of Isatin with Phenol
The classical synthesis of oxyphenisatin involves the acid-catalyzed condensation of isatin

with phenol.[2]

Materials:

Isatin

Phenol
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Concentrated Sulfuric Acid

Procedure:

A mixture of phenol and a catalytic amount of concentrated sulfuric acid is heated with

stirring.

Isatin is added portion-wise to the heated mixture.

The reaction temperature is raised and maintained to drive the condensation reaction.

After completion, the reaction mixture is cooled, and the crude product is precipitated.

The resulting solid is filtered and washed thoroughly with water to remove unreacted starting

materials and the acid catalyst.

The crude product is then dried.

Purification Protocol: Recrystallization
Materials:

Crude Oxyphenisatin

Acetone

Chloroform

Procedure:

The crude oxyphenisatin is dissolved in a minimal amount of hot acetone.

The solution is filtered to remove any insoluble impurities.

Chloroform is slowly added to the acetone solution until precipitation of the purified product is

observed.

The mixture is allowed to cool to complete the crystallization process.
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The purified crystals are collected by filtration, washed with a small amount of cold solvent,

and dried under vacuum.

Synthesis and Purification Workflow for Oxyphenisatin

Synthesis

Purification
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of oxyphenisatin.

Biological Activity and Mechanisms of Action
Oxyphenisatin exhibits two distinct biological activities: a laxative effect and, through its

acetate derivative, an anticancer effect.

Laxative Effect
Oxyphenisatin functions as a stimulant laxative by directly acting on the colonic mucosa.[1] Its

mechanism is not mediated by the stimulation of mucosal adenylate cyclase.[1] Instead, it is

believed to increase intestinal fluid transport and augment epithelial permeability.[1] This leads

to an accumulation of water and electrolytes in the colonic lumen, promoting bowel movement.

Additionally, some studies suggest it may inhibit the intestinal absorption of glucose and

sodium, further contributing to the retention of fluid in the lumen.[3]

Anticancer Activity of Oxyphenisatin Acetate
Oxyphenisatin acetate, a pro-drug of oxyphenisatin, has demonstrated significant

antiproliferative activity, particularly against breast cancer cell lines.[6][7] Its mechanism is

multifaceted and centers on inducing a cellular starvation response.[6]

Key Signaling Events:

Induction of a Nutrient Deprivation Response: Oxyphenisatin acetate triggers a response

mimicking nutrient starvation within cancer cells.[6]

Inhibition of Protein Synthesis: This leads to a selective inhibition of translation, a critical

process for rapidly dividing cancer cells.[7]

Activation of Stress Response Pathways: The compound activates the nutrient-sensing

eIF2α kinases, GCN2 and PERK, and the ATP sensor, AMP-activated protein kinase

(AMPK).[4][6]

Induction of Autophagy and Mitochondrial Dysfunction: The cellular stress leads to

autophagy, a process of cellular self-digestion, and impairs mitochondrial function.[6]
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Apoptosis via Autocrine TNFα: In estrogen receptor-positive (ER+) breast cancer cells, the

cascade culminates in the production of tumor necrosis factor-alpha (TNFα), which acts in an

autocrine manner to induce apoptosis (programmed cell death).[6]
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Anticancer Signaling Pathway of Oxyphenisatin Acetate
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Analytical Workflow for Oxyphenisatin Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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